N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine

• IUPAC Name: 4-N-(2,5-dimethylphenyl)-2-N-(4-fluorophenyl)pteridine-2,4-diamine
• InChI: InChI=1S/C20H17FN6/c1-12-3-4-13(2)16(11-12)25-19-17-18(23-10-9-22-17)26-20(27-19)24-15-7-5-14(21)6-8-15/h3-11H,1-2H3,(H2,23,24,25,26,27)
• InChI Key: SFKAJWDPEXCQPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=NC(=NC3=NC=CN=C32)NC4=CC=C(C=C4)F
• Molecular Formula: C20H17FN6
• Molecular Weight: 360.4 g/mol

Description

N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine, also known as DMFPF, is an organic compound belonging to the pteridine family. It is an aromatic heterocyclic compound composed of two nitrogen atoms and four carbon atoms. DMFPF has been studied extensively as a potential therapeutic agent due to its unique properties. The compound has been used in research studies to investigate its potential effects on various biological processes, including inflammation, cancer, and neurodegenerative diseases.

Scientific Research Applications

N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has been studied extensively in scientific research. The compound has been studied for its potential effects on various biological processes, including inflammation, cancer, and neurodegenerative diseases. N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has also been studied for its potential to act as an antioxidant and anti-inflammatory agent. Additionally, N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has been studied for its potential to act as a neuroprotective agent and to modulate the activity of certain enzymes.

Mechanism of Action

The exact mechanism of action of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine is not yet fully understood. However, it is believed that the compound acts by binding to certain proteins and enzymes and modulating their activity. It is thought that N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine may act as an antioxidant and anti-inflammatory agent, as well as a neuroprotective agent. Additionally, N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has been shown to interact with certain enzymes and proteins involved in the regulation of inflammation and cell death.
Biochemical and Physiological Effects
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has been studied for its potential effects on various biochemical and physiological processes. The compound has been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties. Additionally, N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has been shown to modulate the activity of certain enzymes involved in the regulation of inflammation and cell death. N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has also been studied for its potential to act as a modulator of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is relatively stable. Additionally, the compound is non-toxic and has a low cost. However, there are also some limitations to the use of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine in laboratory experiments. The compound is not very soluble in water and is not very stable in acidic or basic solutions. Additionally, the compound is not very soluble in organic solvents.

Future Directions

The potential applications of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine are numerous and the compound continues to be studied extensively. Future research may focus on the development of more efficient synthesis methods and on the further characterization of the compound’s mechanism of action. Additionally, further research may focus on the development of new therapeutic agents based on N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine. Additionally, future research may focus on the development of new methods to study the compound’s effects on various biochemical and physiological processes. Finally, further research may focus on the development of new methods to study the compound’s effects on various diseases.

Synthesis Methods

N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine can be synthesized in several ways. The most common method is the reaction of 2,5-dimethylphenyl isocyanate and 4-fluorophenyl isocyanate. This reaction results in the formation of the desired product, N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of around 80°C and a pressure of 1 atm.